N-[4-(aminosulfonyl)benzyl]-2,4-dimethylbenzenesulfonamide

• IUPAC Name: 2,4-dimethyl-N-[(4-sulfamoylphenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C15H18N2O4S2/c1-11-3-8-15(12(2)9-11)23(20,21)17-10-13-4-6-14(7-5-13)22(16,18)19/h3-9,17H,10H2,1-2H3,(H2,16,18,19)
• InChI Key: MASFILPODCUTFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)NCC2=CC=C(C=C2)S(=O)(=O)N)C
• Molecular Formula: C15H18N2O4S2
• Molecular Weight: 354.4 g/mol

Description

N-[4-(aminosulfonyl)benzyl]-2,4-dimethylbenzenesulfonamide, also known as sulbactam, is a beta-lactamase inhibitor. It is commonly used in combination with antibiotics to enhance their effectiveness against bacterial infections. Sulbactam was first introduced in the 1980s and has since become a widely used drug in the medical field.

Mechanism of Action

Sulbactam works by inhibiting the activity of beta-lactamase enzymes produced by bacteria. Beta-lactamase enzymes are responsible for breaking down antibiotics such as penicillin and cephalosporins, rendering them ineffective. By inhibiting beta-lactamase enzymes, N-[4-(aminosulfonyl)benzyl]-2,4-dimethylbenzenesulfonamide enhances the effectiveness of antibiotics against bacterial infections.
Biochemical and Physiological Effects:
Sulbactam has been shown to have minimal toxicity and is generally well-tolerated by patients. It is rapidly absorbed after oral administration and has a half-life of approximately one hour. Sulbactam is primarily excreted in the urine and is not metabolized in the body.

Advantages and Limitations for Lab Experiments

Sulbactam is a useful tool in laboratory experiments for studying the effects of beta-lactamase inhibition on bacterial growth. However, its effectiveness may be limited by the specific antibiotic it is used in combination with and the type of bacteria being studied.

Future Directions

Future research on N-[4-(aminosulfonyl)benzyl]-2,4-dimethylbenzenesulfonamide may focus on its potential use in the treatment of other diseases such as cancer and Alzheimer's disease. Additionally, new synthetic methods for N-[4-(aminosulfonyl)benzyl]-2,4-dimethylbenzenesulfonamide may be developed to improve its effectiveness and reduce its cost of production.
In conclusion, N-[4-(aminosulfonyl)benzyl]-2,4-dimethylbenzenesulfonamide is a beta-lactamase inhibitor commonly used in combination with antibiotics to treat bacterial infections. It has been extensively studied for its antimicrobial properties and has potential applications in the treatment of other diseases. Sulbactam works by inhibiting beta-lactamase enzymes produced by bacteria and has minimal toxicity and is generally well-tolerated by patients. While it has limitations in laboratory experiments, future research may focus on its potential use in the treatment of other diseases and the development of new synthetic methods.

Synthesis Methods

Sulbactam is synthesized through a series of chemical reactions. The first step involves the reaction of 4-aminobenzenesulfonic acid with 2,4-dimethylbenzenesulfonyl chloride to form 4-(2,4-dimethylbenzenesulfonamido)benzenesulfonic acid. This intermediate is then reacted with 4-aminobenzylamine in the presence of a coupling agent to form N-[4-(aminosulfonyl)benzyl]-2,4-dimethylbenzenesulfonamide.

Scientific Research Applications

Sulbactam has been extensively studied for its antimicrobial properties. It is commonly used in combination with antibiotics to treat bacterial infections, particularly those caused by beta-lactamase producing bacteria. Sulbactam has also been studied for its potential use in the treatment of other diseases such as cancer and Alzheimer's disease.